Cas no 143289-15-0 (1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-)
143289-15-0 structure
Product Name:1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-
CAS No:143289-15-0
MF:C16H14O4
MW:270.279964923859
CID:235236
PubChem ID:178707
Update Time:2025-04-19
1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel-
- (1R,2R,3S,10bR)-2,3-dihydro-1H-fluoranthene-1,2,3,10b-tetrol
- 143289-15-0
- 1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1alpha,2alpha,3beta,10bbeta)-
-
- Inchi: 1S/C16H14O4/c17-13-10-6-3-5-9-8-4-1-2-7-11(8)16(20,12(9)10)15(19)14(13)18/h1-7,13-15,17-20H/t13-,14+,15+,16+/m0/s1
- InChI Key: KEHBEOOYFBDGRQ-ZJIFWQFVSA-N
- SMILES: O[C@@]12C3C=CC=CC=3C3=CC=CC([C@@H]([C@H]([C@H]1O)O)O)=C23
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.661
- Boiling Point: 499.7°Cat760mmHg
- Flash Point: 245.6°C
- Refractive Index: 1.84
- PSA: 80.92
1,2,3,10b(1H)-Fluoranthenetetrol, 2,3-dihydro-, (1R,2R,3S,10bR)-rel- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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